Cas no 40463-15-8 ( )

• Product Name: &nbsp
• CAS No: 40463-15-8
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 925798
• PubChem ID: 226395
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4,4-trimethyl-2,3-dihydro-1H-naphthalene
• 1,1,4-trimethyl-1,2,3,4-tetrahydronaphthalene
• 1,1,4-trimethyl-1,2,3,4-tetrahydro-naphthalene
• 1,1,4-Trimethyl-1,2,3,4-tetrahydro-naphthalin
• 1,1,4-trimethyltetralin
• 1,1,4-trimethyl-tetralin
• 1,4,4-Trimethyl-tetrahydronaphthalin
• AC1L5EQJ
• AC1Q1HJT
• AR-1B4087
• CTK1D7244
• KST-1B4961
• NSC16799
• 1,2,3,4-tetrahydro-1,1,4-trimethylnaphthalene
• DTXSID70280433
• 40463-15-8
• NSC-16799
•  

• Inchi： 1S/C13H18/c1-10-8-9-13(2,3)12-7-5-4-6-11(10)12/h4-7,10H,8-9H2,1-3H3
• InChI Key： BMTDAHMAKSGQIT-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=CC=CC=2C(C)CC1

Computed Properties

• Exact Mass: 174.141
• Monoisotopic Mass: 174.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.895
• Boiling Point: 241.6°C at 760 mmHg
• Flash Point: 94.6°C
• Refractive Index: 1.498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins